![molecular formula C8H4N2OS B6161318 7-hydroxythieno[3,2-b]pyridine-2-carbonitrile CAS No. 1934828-76-8](/img/no-structure.png)
7-hydroxythieno[3,2-b]pyridine-2-carbonitrile
Description
“7-hydroxythieno[3,2-b]pyridine-2-carbonitrile” is a chemical compound with the molecular formula C7H5NOS . It appears as a white to light yellow to light orange powder or crystal .
Molecular Structure Analysis
The molecular structure of “7-hydroxythieno[3,2-b]pyridine-2-carbonitrile” consists of 7 carbon atoms, 5 hydrogen atoms, 1 nitrogen atom, and 1 sulfur atom .Physical And Chemical Properties Analysis
The compound is solid at 20 degrees Celsius . It has a melting point ranging from 233.0 to 237.0 degrees Celsius .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-hydroxythieno[3,2-b]pyridine-2-carbonitrile involves the reaction of 2-aminothiophene with malononitrile followed by cyclization and oxidation.", "Starting Materials": [ "2-aminothiophene", "malononitrile", "sodium ethoxide", "acetic acid", "hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 2-aminothiophene in dry ethanol and add sodium ethoxide. Stir the mixture for 30 minutes at room temperature.", "Step 2: Add malononitrile to the reaction mixture and stir for an additional 2 hours.", "Step 3: Heat the reaction mixture to 80°C for 6 hours to promote cyclization.", "Step 4: Add acetic acid to the reaction mixture to quench the reaction.", "Step 5: Filter the precipitate and wash with water.", "Step 6: Oxidize the product with hydrogen peroxide in acetic acid to obtain 7-hydroxythieno[3,2-b]pyridine-2-carbonitrile." ] } | |
CAS RN |
1934828-76-8 |
Molecular Formula |
C8H4N2OS |
Molecular Weight |
176.2 |
Purity |
0 |
Origin of Product |
United States |
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